Cas no 35296-77-6 (Benzenetriol)

• Product Name: Benzenetriol
• CAS No: 35296-77-6
• MF: C₆H₆O₃
• MW: 126.11004
• CID: 322799

Benzenetriol Chemical and Physical Properties

Names and Identifiers

• Benzenetriol
• Trihydroxybenzene
• benzene-1,2,3-triol

• Inchi： InChI=1S/C6H6O3/c7-4-2-1-3-5(8)6(4)9/h1-3,7-9H
• InChI Key： WQGWDDDVZFFDIG-UHFFFAOYSA-N
• SMILES： C1(O)C=CC=C(O)C=1O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 286.068867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Experimental Properties

• PSA: 60.69